Cas no 155021-55-9 (Tris(3-aminopropyl)nitromethane)

• Product Name: Tris(3-aminopropyl)nitromethane
• CAS No: 155021-55-9
• MF: C₁₀H₂₄N₄O₂
• MW: 232.323162078857
• CID: 106797
• PubChem ID: 18769447
• Update Time: 2025-10-29

Tris(3-aminopropyl)nitromethane Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminopropyl)-4-nitroheptane-1,7-diamine
• 1,7-Heptanediamine,4-(3-aminopropyl)-4-nitro-
• 1,7-diamino-4-(3-aminopropyl)-4-nitroheptane
• 1,7-Heptanediamine,4-(3-aminopropyl)-4-nitro
• 4-(3-azanylpropyl)-4-nitro-heptane-1,7-diamine
• Tris(3-aminopropyl)nitromethane
• RARECHEM AL BW 2166
• 155021-55-9
• DTXSID60596131
• A809597
• AKOS015904571
• SCHEMBL2101822

• Inchi： 1S/C10H24N4O2/c11-7-1-4-10(14(15)16,5-2-8-12)6-3-9-13/h1-9,11-13H2
• InChI Key： FCIGUPDFRXUJSZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCCN)(CCCN)CCCN)=O

Computed Properties

• Exact Mass: 232.19000
• Monoisotopic Mass: 232.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.88000
• LogP: 2.84270

Additional information on Tris(3-aminopropyl)nitromethane

Comprehensive Guide to Tris(3-aminopropyl)nitromethane (CAS No. 155021-55-9): Properties, Applications, and Innovations

Tris(3-aminopropyl)nitromethane (CAS No. 155021-55-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique molecular structure and versatile applications. This nitro-functionalized amine derivative is characterized by its three 3-aminopropyl groups attached to a central nitromethane moiety, making it a valuable intermediate in synthetic chemistry and material science. Researchers and industrial users frequently search for terms like "Tris(3-aminopropyl)nitromethane synthesis", "CAS 155021-55-9 applications", and "nitroamine derivatives", reflecting its growing relevance in advanced research.

The compound's molecular formula, C₁₂H₂₇N₅O₂, highlights its high nitrogen content, which is pivotal for applications requiring energetic materials or nitrogen-rich frameworks. Recent studies emphasize its role in the development of high-performance polymers and chelating agents, aligning with the surge in demand for sustainable and multifunctional materials. Notably, its nitromethane core contributes to its reactivity, enabling modifications for tailored industrial uses.

In the context of environmental sustainability, Tris(3-aminopropyl)nitromethane has been explored as a precursor for green chemistry applications. For instance, its derivatives are investigated for catalytic systems in CO₂ capture—a hot topic linked to climate change mitigation. Searches for "nitrogen-rich compounds for carbon capture" and "eco-friendly amine derivatives" underscore this trend. The compound’s ability to form stable complexes with metals also positions it as a candidate for wastewater treatment technologies.

From a synthetic perspective, the preparation of CAS 155021-55-9 often involves multi-step reactions, including nitroalkylation and amination processes. Optimizing these methods to reduce byproducts is a frequent query among chemists, as seen in search terms like "efficient synthesis of Tris(3-aminopropyl)nitromethane". Advances in flow chemistry and microwave-assisted synthesis have further streamlined its production, addressing scalability challenges.

The compound’s thermal stability and solubility profile (soluble in polar solvents like water and ethanol) make it suitable for formulations in coatings and adhesives. Industries exploring bio-based materials often evaluate its compatibility with natural polymers, reflecting the shift toward circular economy principles. Additionally, its potential in pharmaceutical intermediates is being probed, particularly for nitrogen-containing heterocycles prevalent in drug discovery.

Safety and handling of Tris(3-aminopropyl)nitromethane are critical discussion points. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended—details frequently searched by laboratory personnel. Regulatory compliance, such as REACH or TSCA, is another area of interest for global suppliers.

Emerging trends also link CAS 155021-55-9 to energy storage research. Its nitro groups may enhance the performance of electrolytes in batteries, a niche yet rapidly growing application. Queries like "nitro compounds for lithium-ion batteries" highlight this intersection. Furthermore, computational chemistry studies leverage its structure to model molecular interactions, aiding in the design of next-generation functional materials.

In summary, Tris(3-aminopropyl)nitromethane exemplifies how niche chemicals can drive innovation across diverse fields. Its adaptability to green chemistry, material science, and energy solutions ensures its continued relevance. For researchers and manufacturers, staying updated on synthesis optimizations and novel applications—fueled by AI-driven literature analysis—is key to unlocking its full potential.